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Compound of Interest

Compound Name: Bipolaramide

Cat. No.: B15193762 Get Quote

An In-depth Technical Guide to Bipolaramide
For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of the chemical structure, properties, and available biological data for

Bipolaramide, a natural product isolated from the fungus Bipolaris sorokiniana.

Chemical Structure and Identification
Bipolaramide is a novel dioxopiperazine first isolated from cultures of the fungus Bipolaris

sorokiniana.[1][2] Its structure was elucidated based on 1H and 13C NMR data and confirmed

by X-ray crystallography.[1] The compound is a symmetrical dimer with a molecular weight of

322 g/mol .[2]

Biosynthetically, it is proposed that Bipolaramide is formed from cyclo(L-phenylalanyl-L-

phenylalanyl) through processes of epoxidation and cyclization.[2] This precursor molecule is a

cyclic dipeptide composed of two L-phenylalanine residues.

At present, a standardized IUPAC name and SMILES notation for Bipolaramide are not readily

available in public chemical databases. The structure is characterized by a central six-

membered dioxopiperazine ring and two five-membered rings.[2]

Chemical Structure of the Precursor, Cyclo(L-phenylalanyl-L-phenylalanyl):

Caption: 2D structure of Cyclo(L-phenylalanyl-L-phenylalanyl).
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Currently, there is a notable absence of publicly available quantitative data regarding the

biological activity of Bipolaramide. Studies detailing metrics such as IC50 or EC50 values are

not found in the existing literature. The primary focus of the original research was on the

isolation and structural elucidation of this novel compound.

Experimental Protocols
Isolation of Bipolaramide
The initial isolation of Bipolaramide was performed from whole maize cultures of a toxigenic

strain of Bipolaris sorokiniana (MRC 93).[2] While the detailed extraction and purification

protocol is not fully detailed in the provided snippets, it is a standard practice in natural product

chemistry to use a series of solvent extractions and chromatographic techniques to isolate pure

compounds from fungal cultures.

Structural Elucidation
The determination of Bipolaramide's chemical structure was accomplished through X-ray

crystallography.[1][2] This technique provides precise information about the spatial

arrangement of atoms within a crystalline solid, allowing for the definitive determination of its

three-dimensional structure.

Signaling Pathways and Mechanism of Action
As of the current available literature, there is no information regarding the signaling pathways

modulated by Bipolaramide or its specific mechanism of action in any biological system.

Further research is required to determine the biological targets and physiological effects of this

compound.

Biosynthetic Pathway
The proposed biosynthetic pathway for Bipolaramide originates from the cyclic dipeptide,

cyclo(L-phenylalanyl-L-phenylalanyl).[2] This precursor undergoes enzymatic epoxidation and

subsequent cyclization to yield the final Bipolaramide structure.

cyclo(L-phenylalanyl-L-phenylalanyl) BipolaramideEpoxidation & Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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